Cas no 7224-16-0 (1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester)

• Product name: 1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
• CAS No: 7224-16-0
• MF: C₁₉H₂₃N₈O₁₂PI-
• MW: 713.310120000001
• CID: 578497
• PubChem ID: 135462617

1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
• [5-(4-amino-5-iodo-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• DTXSID80411812
• AC1NQZC7
• 7224-16-0

• Inchi： InChI=1S/C19H24IN8O12P/c20-5-1-27(19(34)24-13(5)21)17-11(32)12(6(2-29)38-17)40-41(35,36)37-3-7-9(30)10(31)16(39-7)28-4-23-8-14(28)25-18(22)26-15(8)33/h1,4,6-7,9-12,16-17,29-32H,2-3H2,(H,35,36)(H2,21,24,34)(H3,22,25,26,33)/p-1
• InChI Key： ASLHJOHTKFEUIN-UHFFFAOYSA-M
• SMILES： C1=C(C(=NC(=O)N1C2C(C(C(O2)CO)OP(=O)([O-])OCC3C(C(C(O3)N4C=NC5=C4N=C(NC5=O)N)O)O)O)N)I

Computed Properties

• Exact Mass: 713.02149
• Monoisotopic Mass: 713.02178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 302Ų

Experimental Properties

• Boiling Point: 1061.8°Cat760mmHg
• Flash Point: 595.9°C
• PSA: 301.96
• LogP: -2.35950